Cas no 2918964-65-3 (2-Chloro-5-ethyl-1,1'-biphenyl)

• Product Name: 2-Chloro-5-ethyl-1,1'-biphenyl
• CAS No: 2918964-65-3
• MF: C₁₄H₁₃Cl
• MW: 216.706022977829
• CID: 6796592
• PubChem ID: 90126383
• Update Time: 2025-05-20

2-Chloro-5-ethyl-1,1'-biphenyl Chemical and Physical Properties

Names and Identifiers

• MFCD34813789
• 2-Chloro-5-ethyl-1,1'-biphenyl
• 2918964-65-3
• SCHEMBL15679162

• Inchi： 1S/C14H13Cl/c1-2-11-8-9-14(15)13(10-11)12-6-4-3-5-7-12/h3-10H,2H2,1H3
• InChI Key： KTASAEBVJPWDDO-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1C1C=CC=CC=1)CC

Computed Properties

• Exact Mass: 216.0705781g/mol
• Monoisotopic Mass: 216.0705781g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 184
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.3
• Topological Polar Surface Area: 0Ų

Additional information on 2-Chloro-5-ethyl-1,1'-biphenyl

Recent Advances in the Study of 2-Chloro-5-ethyl-1,1'-biphenyl (CAS: 2918964-65-3) in Chemical Biology and Pharmaceutical Research

The compound 2-Chloro-5-ethyl-1,1'-biphenyl (CAS: 2918964-65-3) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential applications in drug discovery and development. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential therapeutic uses.

Recent studies have highlighted the unique structural features of 2-Chloro-5-ethyl-1,1'-biphenyl, which make it a promising candidate for the development of novel small-molecule therapeutics. Its biphenyl core, combined with the chloro and ethyl substituents, allows for diverse interactions with biological targets, including enzymes and receptors. Researchers have successfully synthesized this compound using advanced catalytic methods, achieving high yields and purity, which are critical for further pharmacological evaluations.

In vitro and in vivo studies have demonstrated that 2-Chloro-5-ethyl-1,1'-biphenyl exhibits notable activity against specific disease targets. For instance, preliminary data suggest its potential as an inhibitor of certain kinases involved in inflammatory pathways, making it a candidate for anti-inflammatory drug development. Additionally, its pharmacokinetic properties, such as metabolic stability and bioavailability, have been investigated, providing insights into its suitability for oral administration.

Further research has explored the mechanistic aspects of 2-Chloro-5-ethyl-1,1'-biphenyl's biological activity. Structural-activity relationship (SAR) studies have identified key modifications that enhance its binding affinity and selectivity towards target proteins. These findings are instrumental in optimizing the compound for clinical applications, with ongoing efforts to reduce off-target effects and improve therapeutic efficacy.

The potential therapeutic applications of 2-Chloro-5-ethyl-1,1'-biphenyl extend beyond inflammation. Recent investigations have explored its role in oncology, where it has shown promise in modulating signaling pathways associated with tumor growth and metastasis. Collaborative efforts between academic institutions and pharmaceutical companies are underway to advance this compound into preclinical trials, with the goal of developing a new class of targeted therapies.

In conclusion, 2-Chloro-5-ethyl-1,1'-biphenyl (CAS: 2918964-65-3) represents a versatile and promising scaffold in medicinal chemistry. Its unique properties and broad biological activity profile make it a valuable subject of ongoing research. Future studies will likely focus on further optimizing its structure, elucidating its mechanisms of action, and translating these findings into clinical applications. This compound exemplifies the intersection of chemical innovation and therapeutic potential, underscoring the importance of continued investment in chemical biology and pharmaceutical research.